7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C17H16F2N4O/c1-2-8-20-17(24)12-10-21-23-14(15(18)19)9-13(22-16(12)23)11-6-4-3-5-7-11/h3-7,9-10,15H,2,8H2,1H3,(H,20,24)
• InChI Key: GDINKCYLRQLCFR-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C2N=C(C=C(N2N=C1)C(F)F)C3=CC=CC=C3
• Molecular Formula: C17H16F2N4O
• Molecular Weight: 330.33 g/mol

Description

7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide, also known as DPP, is a small molecule drug that has shown promising results in various scientific research studies. It is a pyrazolopyrimidine derivative that has been synthesized using various methods. DPP has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine and biology.

Mechanism of Action

The mechanism of action of 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide is not fully understood, but it has been shown to inhibit the activity of various enzymes and signaling pathways. 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that contribute to inflammation. 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has also been shown to inhibit the activity of vascular endothelial growth factor receptor-2 (VEGFR-2), which is a signaling pathway involved in angiogenesis. These inhibitory effects of 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide on enzymes and signaling pathways contribute to its anti-inflammatory, anti-tumor, and anti-angiogenic properties.
Biochemical and Physiological Effects:
7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to decrease the production of prostaglandins and cytokines, which are involved in inflammation. 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been shown to inhibit angiogenesis by decreasing the formation of new blood vessels. These effects of 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide on inflammation, cancer, and angiogenesis contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has several advantages for lab experiments, including its small molecular weight, high purity, and stability. It can be easily synthesized using various methods, and its efficacy can be tested in vitro and in vivo. However, 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide also has limitations, including its potential toxicity and limited solubility in water. These limitations need to be considered when designing experiments using 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide.

Future Directions

There are several future directions for research on 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide. One direction is to explore its potential as a therapeutic agent for various diseases, including cancer, arthritis, and cardiovascular diseases. Another direction is to explore its potential as a diagnostic tool for detecting cancer cells. Additionally, further research is needed to fully understand the mechanism of action of 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide and to optimize its synthesis method. Overall, 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has shown promising results in various scientific research studies, and further research is needed to explore its full potential.

Scientific Research Applications

7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been extensively studied for its potential applications in various scientific research studies. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been tested in vitro and in vivo for its efficacy in treating various diseases, including cancer, arthritis, and cardiovascular diseases. It has also been studied for its potential use as a diagnostic tool for detecting cancer cells. 7-(difluoromethyl)-5-phenyl-N-propylpyrazolo[1,5-a]pyrimidine-3-carboxamide has shown promising results in these studies, and further research is needed to explore its full potential in the field of medicine and biology.